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Compound of Interest

Compound Name: Goniotriol

Cat. No.: B206560 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides essential safety and logistical information for the proper

disposal of Goniotriol, a styrylpyrone with cytotoxic properties. While Goniotriol is not

classified as a hazardous substance according to available Safety Data Sheets (SDS), its

biological activity necessitates careful handling and disposal to ensure a safe laboratory

environment.[1]

Key Properties of Goniotriol for Disposal
Consideration
Understanding the physical and chemical properties of Goniotriol is fundamental to its safe

disposal. The following table summarizes key data points.
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Property Value Citation

CAS Number 96405-62-8 [1]

Molecular Formula C13H14O5 [1]

Appearance Solid [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Stability
Stable under recommended

storage conditions

Incompatibilities
Strong acids/alkalis, strong

oxidizing/reducing agents

Decomposition
May decompose and emit toxic

fumes under fire conditions

Toxicological Profile

Not identified as a carcinogen

by IARC, ACGIH, NTP, or

OSHA. Exhibits cytotoxicity

against various cell lines.

Goniotriol Disposal Protocol
This step-by-step protocol is designed to guide laboratory personnel in the safe disposal of

Goniotriol and its associated waste.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including a lab coat, safety glasses, and chemical-

resistant gloves, when handling Goniotriol.

2. Waste Segregation:

Solid Waste:

Collect pure, unadulterated Goniotriol solid waste in a clearly labeled, sealed container.
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Contaminated materials such as gloves, pipette tips, and weighing papers that have come

into contact with Goniotriol should also be collected in this designated container.

Liquid Waste:

For solutions of Goniotriol, absorb the liquid with an inert material like vermiculite or sand.

Treat the absorbed material as solid waste.

Do not dispose of Goniotriol solutions down the drain.

3. Container Labeling:

Label the waste container clearly with "Goniotriol Waste" and the date. While not classified

as hazardous, clear labeling prevents accidental mixing with other waste streams.

4. Storage of Waste:

Store the sealed Goniotriol waste container in a designated, well-ventilated area away from

incompatible materials such as strong acids, bases, and oxidizing agents.

5. Final Disposal:

Although Goniotriol is not classified as hazardous, it is best practice to dispose of it through

your institution's chemical waste disposal program.

Contact your institution's Environmental Health and Safety (EHS) office for specific guidance

and to schedule a pickup. Do not dispose of Goniotriol waste in the regular trash.

Spill & Decontamination Procedures
In the event of a spill, follow these procedures:

Evacuate and Ventilate:

If a significant amount of dust is generated, evacuate the immediate area and ensure

adequate ventilation.

Contain the Spill:
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For solid spills, carefully sweep or vacuum the material. Avoid generating dust.

For liquid spills, cover with an absorbent material.

Decontaminate:

Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or

isopropanol) to decontaminate the surface.

Place all cleanup materials in the designated Goniotriol waste container.

Personal Decontamination:

If skin contact occurs, wash the affected area thoroughly with soap and water.

If eye contact occurs, flush with copious amounts of water for at least 15 minutes and seek

medical attention.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Goniotriol waste.
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Start: Goniotriol Waste Generated
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(Pure compound, contaminated labware)
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End: Proper Disposal
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Goniotriol Disposal Workflow
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By adhering to these procedures, laboratory personnel can ensure the safe and responsible

disposal of Goniotriol, contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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